Cas no 1702890-75-2 (3-chloro-5-(chlorosulfonyl)-2-methylbenzoic acid)

• Product Name: 3-chloro-5-(chlorosulfonyl)-2-methylbenzoic acid
• CAS No: 1702890-75-2
• MF: C₈H₆Cl₂O₄S
• MW: 269.101839542389
• CID: 4611761
• PubChem ID: 91654353
• Update Time: 2025-10-28

3-chloro-5-(chlorosulfonyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(chlorosulfonyl)-2-methylbenzoic acid
• 3-chloro-5-(chlorosulfonyl)-2-methylbenzoic acid

• Inchi： 1S/C8H6Cl2O4S/c1-4-6(8(11)12)2-5(3-7(4)9)15(10,13)14/h2-3H,1H3,(H,11,12)
• InChI Key： JIHWMANJZOWREK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(Cl)(=O)=O)=CC(Cl)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-chloro-5-(chlorosulfonyl)-2-methylbenzoic acid

3-Chloro-5-(Chlorosulfonyl)-2-Methylbenzoic Acid: A Comprehensive Overview

The compound 3-chloro-5-(chlorosulfonyl)-2-methylbenzoic acid, identified by the CAS number 1702890-75-2, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with chlorine atoms and a chlorosulfonyl group. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in various research and industrial applications.

Recent studies have highlighted the potential of 3-chloro-5-(chlorosulfonyl)-2-methylbenzoic acid in the development of advanced materials and pharmaceuticals. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the context of drug discovery. The chlorosulfonyl group, known for its reactivity, has been utilized in designing molecules with enhanced pharmacokinetic profiles.

In terms of synthesis, this compound is typically derived through multi-step processes involving chlorination and sulfonation reactions. The precise control of reaction conditions is crucial to ensure high purity and yield. Recent advancements in catalytic methods have improved the efficiency of these processes, making large-scale production more feasible.

The physical properties of 3-chloro-5-(chlorosulfonyl)-2-methylbenzoic acid are well-documented, with a melting point around 180°C and a solubility profile that makes it suitable for various solvent systems. Its stability under different environmental conditions has also been studied, with findings indicating moderate resistance to hydrolysis and oxidation.

One of the most promising applications of this compound lies in its use as a precursor for herbicides and pesticides. Its ability to inhibit specific enzymes involved in plant growth has been extensively studied, with recent trials showing high efficacy against certain agricultural pests and weeds.

In conclusion, 3-chloro-5-(chlorosulfonyl)-2-methylbenzoic acid represents a versatile molecule with wide-ranging applications across multiple industries. Ongoing research continues to uncover new potential uses, underscoring its importance in modern chemistry.